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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the preparation of Loxtidine solutions
for use in various laboratory settings. Loxtidine, a potent and selective histamine H2-receptor
antagonist, is a valuable tool for investigating gastric acid secretion and other physiological
processes mediated by the H2 receptor. This document outlines methods for preparing
Loxtidine solutions for both in vivo and in vitro applications, including recommended solvents,
storage conditions, and suggested starting concentrations for experiments. All quantitative data
Is summarized for easy reference, and a diagram of the histamine H2 receptor signaling
pathway is provided to illustrate the mechanism of action.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Loxtidine is presented in the table
below. This information is essential for accurate preparation of solutions and for understanding
the behavior of the compound in experimental systems.
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Property Value

[1-methyl-5-[3-[3-(piperidin-1-

Chemical Name ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-
ylmethanol

Synonyms Lavoltidine, AH-23844

Molecular Formula C19H29N502

Molecular Weight 359.47 g/mol

Form II: 3.4 mg/mL (solvent not specified).
Solubility in common laboratory solvents such
as DMSO and ethanol has not been definitively

reported. It is recommended to empirically

Solubility ) - -
determine the solubility for your specific
application. Based on other H2-receptor
antagonists, solubility in DMSO is likely to be
higher than in ethanol or aqueous solutions.

Storage of Solid Store at -20°C for long-term storage.

Signaling Pathway and Mechanism of Action

Loxtidine functions as a competitive antagonist of the histamine H2 receptor. By binding to this
receptor on the basolateral membrane of gastric parietal cells, it blocks the binding of
histamine. This action inhibits the subsequent signaling cascade that leads to gastric acid
secretion. The diagram below illustrates the histamine H2 receptor signaling pathway that is
inhibited by Loxtidine.
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Solution Preparation

Weigh Loxtidine Powder

Dissolve in Appropriate Solvent
(e.g., DMSO for stock, PBS for in vivo)

For Stock Solution

Sterile Filter (for aqueous solutions) Aliquot and Store Stock Solution

at -20°C
Application
In Vivo Administration Prepare Working Dilutions
(e.g., injection, drinking water) in Culture Medium or Buffer

In Vitro Assay
(e.g., cell culture)
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 To cite this document: BenchChem. [Preparing Loxtidine Solutions for Laboratory Use:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674589#how-to-prepare-loxtidine-solutions-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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